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Abstract

This technical guide provides a comprehensive analysis of the boiling and melting points of p-
tolylacetaldehyde (also known as 4-methylphenylacetaldehyde). Designed for researchers,
scientists, and professionals in drug development and chemical synthesis, this document
delves into the fundamental physicochemical principles governing these properties. It offers a
detailed examination of the molecular structure's influence, standardized experimental
protocols for accurate determination, and critical safety considerations. Through a synthesis of
empirical data and theoretical understanding, this guide serves as an essential resource for the
precise handling and application of p-tolylacetaldehyde in a laboratory setting.

Introduction

p-Tolylacetaldehyde (CAS No. 104-09-6) is an aromatic aldehyde that holds significance in the
fields of fragrance, flavor, and as a versatile intermediate in organic synthesis, including the
development of pharmaceutical compounds. A thorough understanding of its physical
properties, particularly its boiling and melting points, is paramount for its purification, handling,
and application in various chemical processes. These thermal transition points are critical
parameters that dictate storage conditions, reaction kinetics, and purification strategies such as
distillation and crystallization. This guide provides an in-depth exploration of these properties,
grounded in established scientific principles and standardized methodologies.
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Physicochemical Properties of p-Tolylacetaldehyde

The boiling and melting points of a substance are intrinsic physical properties that are dictated

by the strength of its intermolecular forces. For p-tolylacetaldehyde, these properties are a

direct consequence of its molecular structure, which features a polar aldehyde group and a

nonpolar p-tolyl moiety.

Property Value Source(s)
2-(4-

IUPAC Name [1][2]
methylphenyl)acetaldehyde
p-Tolylacetaldehyde, 4-

Synonyms Methylphenylacetaldehyde, [2][3]
Lilac acetaldehyde

CAS Number 104-09-6 [1][2]

Molecular Formula CoH100 [1112]

Molecular Weight 134.18 g/mol [2]

Boiling Point 221-222 °C (at 760 mmHg) [1112][3]

Melting Point 32-34 °C; 40 °C [11121[3]

Note: The variation in the reported melting point may be attributed to differences in

experimental methods or the purity of the sample.

Structure-Property Relationship Analysis

The boiling and melting points of p-tolylacetaldehyde are best understood by examining the

interplay of intermolecular forces dictated by its molecular architecture. The primary forces at

play are London dispersion forces and dipole-dipole interactions.
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Intermolecular Forces in p-Tolylacetaldehyde
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Overall Intermolecular Attraction

Boiling Point & Melting Point
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Caption: Intermolecular forces determining the physical properties of p-tolylacetaldehyde.

Role of Intermolecular Forces

o London Dispersion Forces: These are temporary attractive forces that arise from the random
movement of electrons, creating transient dipoles. The large, nonpolar p-tolyl group in p-
tolylacetaldehyde provides a significant surface area for these interactions. As the molecular
weight and surface area increase, so does the strength of these forces.

e Dipole-Dipole Interactions: The aldehyde functional group (-CHO) possesses a carbonyl
group (C=0), which is inherently polar due to the difference in electronegativity between the
carbon and oxygen atoms. This permanent dipole leads to electrostatic attractions between
adjacent molecules, which are stronger than London dispersion forces.

Unlike molecules with -OH or -NH groups, p-tolylacetaldehyde cannot act as a hydrogen bond
donor, which limits the strength of its intermolecular attractions compared to corresponding
alcohols or amines.
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Comparative Analysis with Structurally Related
Compounds

To elucidate the specific contributions of the p-tolyl group to the boiling and melting points, a
comparison with analogous structures is insightful.

Molecular - . . .
. Boiling Point Melting Point Key Structural
Compound Weight ( g/mol .
) (°C) (°C) Difference
Phenylacetaldeh Lacks the para-
120.15 195 -10
yde methyl group
p_
Reference
Tolylacetaldehyd 134.18 221-222 32-40
compound
e
Isomer; aldehyde
o-Tolualdehyde 120.15 200-202 -35 directly on the
ring
Isomer; aldehyde
p-Tolualdehyde 120.15 204 -6 directly on the

ring

Analysis of Trends:

» Effect of the Methyl Group: The addition of a methyl group to the benzene ring, moving from
phenylacetaldehyde to p-tolylacetaldehyde, increases the molecular weight and surface
area. This enhancement in London dispersion forces results in a significant elevation of the
boiling point by approximately 26-27°C.[1][2][4][5] The para-substitution in p-
tolylacetaldehyde allows for a more ordered packing in the solid state compared to the liquid
phenylacetaldehyde at low temperatures, leading to a much higher melting point.

o Positional Isomerism: Comparing p-tolylacetaldehyde to its structural isomers where the
aldehyde is directly attached to the ring (tolualdehydes) is also instructive. While not direct
isomers of p-tolylacetaldehyde, the comparison highlights the effect of the methylene (-CH2-)
linker. The higher boiling point of p-tolylacetaldehyde compared to o- and p-tolualdehyde,
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despite the latter having a more directly conjugated system, can be attributed to its greater
molecular weight.[6][7][8] The significantly higher melting point of p-tolylacetaldehyde over its
tolualdehyde cousins underscores how the overall molecular shape and the presence of the
flexible ethyl group influence crystal lattice packing.[6][7][8]

Experimental Determination Protocols

For the accurate and reproducible determination of boiling and melting points, adherence to
standardized methodologies is crucial. The following protocols are based on the OECD
Guidelines for the Testing of Chemicals, which are internationally recognized standards.[9][10]
[11][12]

Protocol for Melting Point Determination (OECD 102)

This protocol is based on the capillary method, a widely accepted technique for determining the
melting range of a crystalline solid.

Sample Preparation Capillary Loading q Heating 9
(Dry and powderize) (Pack 3-5 mm of sample) (PLEE L (RS (Controlled rate, e.g., 1-2 °C/min) Ol

Record T_final
ppears

(All solid disay

Click to download full resolution via product page
Caption: Workflow for melting point determination by the capillary method.
Methodology:

o Sample Preparation: Ensure the p-tolylacetaldehyde sample is pure and completely dry. If it
is in a solid or semi-solid state, finely powder a small amount using a mortar and pestle.

o Capillary Tube Loading: Tap the open end of a capillary tube into the powdered sample,
forcing a small amount of the solid into the tube. Invert the tube and tap the sealed end
gently on a hard surface to pack the sample into the bottom. The packed sample height
should be approximately 3-5 mm.
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o Apparatus Setup: Place the loaded capillary tube into the heating block of a calibrated
melting point apparatus.

» Heating and Observation: Heat the block at a controlled, slow rate, typically 1-2°C per
minute, especially when approaching the expected melting point. Observe the sample
closely through the magnifying lens.

o Data Recording:

o Record the temperature at which the first droplet of liquid becomes visible (the onset of
melting).

o Record the temperature at which the last solid crystal melts (the completion of melting).

o The recorded melting point should be reported as a range from the onset to the
completion of melting. A narrow range (e.g., 0.5-1.5°C) is indicative of high purity.

Protocol for Boiling Point Determination (OECD 103)

This protocol describes a micro-boiling point determination using the Siwoloboff method,
suitable for small sample volumes.

Methodology:

o Apparatus Setup: Attach a small test tube containing 0.5-1.0 mL of p-tolylacetaldehyde to a
thermometer using a rubber band or wire. The bulb of the thermometer should be level with
the bottom of the test tube.

o Capillary Inversion: Place a melting point capillary tube (sealed at one end) into the test tube
with its open end downwards.

e Heating Bath: Immerse the assembly in a heating bath (e.g., a beaker with mineral oil or a
water bath) ensuring the heat is distributed evenly.

e Heating and Observation: Heat the bath gradually. As the temperature rises, a stream of
bubbles will emerge from the open end of the inverted capillary tube.
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e Equilibrium Point: Continue heating until a rapid and continuous stream of bubbles is
observed. Then, turn off the heat and allow the bath to cool slowly while stirring.

» Data Recording: The boiling point is the temperature at which the stream of bubbles ceases
and the liquid just begins to enter the capillary tube. This indicates that the vapor pressure of
the liquid equals the atmospheric pressure. Record this temperature. It is crucial to also
record the ambient atmospheric pressure at the time of the experiment, as boiling point is
pressure-dependent.

Influence of Impurities

For a substance like p-tolylacetaldehyde, which is often used as a high-purity intermediate,
understanding the effect of impurities on its melting point is critical for quality control.

o Melting Point Depression: Impurities disrupt the regular crystalline lattice of a solid. This
disruption weakens the intermolecular forces, meaning less energy is required to break the
solid structure. Consequently, the melting point of an impure sample will be lower than that of
the pure substance.

» Broadening of the Melting Range: In an impure sample, melting begins at a lower
temperature and occurs over a wider range. This is because different regions of the solid will
have varying concentrations of the impurity, leading to a non-uniform melting process. A
broad melting range is a strong indicator of the presence of impurities.

Safety Precautions

When handling p-tolylacetaldehyde, it is essential to consult the Safety Data Sheet (SDS) and
adhere to standard laboratory safety practices.

e Hazards Identification: p-Tolylacetaldehyde is a combustible liquid. It can cause skin and
serious eye irritation.[13][14][15]

» Handling:
o Work in a well-ventilated area or under a chemical fume hood.

o Keep away from heat, sparks, and open flames.[13][14][15]
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o Avoid contact with skin and eyes. Wear appropriate personal protective equipment (PPE),
including safety goggles, chemical-resistant gloves, and a lab coat.

o Wash hands thoroughly after handling.

e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[16]

o Keep away from incompatible materials such as strong oxidizing agents, strong bases,
and strong reducing agents.[13]

o First Aid:

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes. Seek medical

attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.
o Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Conclusion

The boiling and melting points of p-tolylacetaldehyde are fundamental physicochemical
properties that are intrinsically linked to its molecular structure. The presence of a polar
aldehyde group and a sizable p-tolyl moiety results in a boiling point of 221-222°C and a
melting point in the range of 32-40°C, governed by a combination of dipole-dipole interactions
and London dispersion forces. Accurate determination of these values, particularly the melting
range, serves as a reliable indicator of purity. By employing standardized protocols, such as
those outlined by the OECD, researchers can ensure the quality and consistency of p-
tolylacetaldehyde for its intended applications in research and development. Adherence to
rigorous safety protocols is imperative to mitigate the associated handling risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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